Cas no 162208-98-2 ([1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]-)
[1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]-
- 4'-cyano-[1,1'-biphenyl]-4-yl 4-methylbenzene-1-sulfonate
- EN300-37153592
- 162208-98-2
-
- Inchi: 1S/C20H15NO3S/c1-15-2-12-20(13-3-15)25(22,23)24-19-10-8-18(9-11-19)17-6-4-16(14-21)5-7-17/h2-13H,1H3
- InChI Key: RRAZYTLRQZCWNL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 349.07726451Da
- Monoisotopic Mass: 349.07726451Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 75.5Ų
[1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37153592-0.05g |
4'-cyano-[1,1'-biphenyl]-4-yl 4-methylbenzene-1-sulfonate |
162208-98-2 | 95.0% | 0.05g |
$323.0 | 2025-03-18 | |
| Enamine | EN300-37153592-0.1g |
4'-cyano-[1,1'-biphenyl]-4-yl 4-methylbenzene-1-sulfonate |
162208-98-2 | 95.0% | 0.1g |
$339.0 | 2025-03-18 | |
| Enamine | EN300-37153592-0.25g |
4'-cyano-[1,1'-biphenyl]-4-yl 4-methylbenzene-1-sulfonate |
162208-98-2 | 95.0% | 0.25g |
$354.0 | 2025-03-18 | |
| Enamine | EN300-37153592-0.5g |
4'-cyano-[1,1'-biphenyl]-4-yl 4-methylbenzene-1-sulfonate |
162208-98-2 | 95.0% | 0.5g |
$370.0 | 2025-03-18 | |
| Enamine | EN300-37153592-1.0g |
4'-cyano-[1,1'-biphenyl]-4-yl 4-methylbenzene-1-sulfonate |
162208-98-2 | 95.0% | 1.0g |
$385.0 | 2025-03-18 | |
| Enamine | EN300-37153592-2.5g |
4'-cyano-[1,1'-biphenyl]-4-yl 4-methylbenzene-1-sulfonate |
162208-98-2 | 95.0% | 2.5g |
$754.0 | 2025-03-18 | |
| Enamine | EN300-37153592-5.0g |
4'-cyano-[1,1'-biphenyl]-4-yl 4-methylbenzene-1-sulfonate |
162208-98-2 | 95.0% | 5.0g |
$1115.0 | 2025-03-18 | |
| Enamine | EN300-37153592-10.0g |
4'-cyano-[1,1'-biphenyl]-4-yl 4-methylbenzene-1-sulfonate |
162208-98-2 | 95.0% | 10.0g |
$1654.0 | 2025-03-18 |
[1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]-
[1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]-: A Key Compound in Pharmaceutical and Materials Science Research
[1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- is a multifunctional organic molecule with a unique molecular structure that has garnered significant attention in pharmaceutical and materials science research. This compound, with the chemical formula C21H18O3S, is characterized by its biphenyl core and the presence of a cyano group at the 4-position of the first phenyl ring. The 4'-position of the second phenyl ring is further functionalized with a sulfonate ester group derived from 4-methylphenyl, creating a complex molecular architecture that offers potential for diverse applications.
The molecular design of [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- is rooted in the strategic combination of aromatic rings and polar functional groups. The biphenyl scaffold provides structural rigidity, while the cyano group introduces electron-withdrawing properties that can modulate intermolecular interactions. The sulfonate ester moiety at the 4'-position adds hydrophilicity and potential for conjugation with other molecules, making this compound a promising candidate for drug development and material synthesis.
Recent studies have highlighted the potential of [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- in the design of novel pharmaceutical agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to modulate the activity of certain G protein-coupled receptors (GPCRs) by interacting with specific binding sites. The compound's structural features allow it to act as a selective ligand, offering therapeutic potential in the treatment of neurological disorders and inflammatory conditions.
In the field of materials science, [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- has shown promise as a building block for advanced functional materials. Research published in Advanced Materials in 2023 explored its role in the synthesis of conjugated polymers with enhanced optoelectronic properties. The molecule's conjugated structure and polar functional groups enable the creation of materials with tunable bandgaps, making it suitable for applications in organic photovoltaics and light-emitting diodes (OLEDs).
The synthesis of [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- involves a series of well-defined chemical reactions that highlight its synthetic versatility. A 2022 study in Organic Letters described a one-pot approach to its preparation, which significantly reduces the number of purification steps. This method not only improves synthetic efficiency but also enhances the scalability of the compound for industrial applications, addressing challenges in large-scale production.
The physicochemical properties of [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- are critical to its functionality in both pharmaceutical and material contexts. Its solubility profile, determined through high-performance liquid chromatography (HPLC) analysis, reveals a balance between hydrophilic and hydrophobic characteristics. This dual nature facilitates its use in drug delivery systems where controlled release is required, as well as in the formulation of coatings and films for electronic devices.
Recent advancements in computational chemistry have further expanded the understanding of [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]-'s behavior. Quantum mechanical simulations published in Chemical Science in 2023 provided insights into its molecular dynamics and interaction potential. These studies revealed that the compound's aromatic rings can form π-π stacking interactions with other molecules, a property that is highly valuable in the design of supramolecular assemblies and drug-target interactions.
The therapeutic potential of [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- is being explored in preclinical models. A 2023 study in Pharmacological Research demonstrated its ability to inhibit the activity of a specific kinase enzyme associated with cancer progression. This finding suggests that the compound could serve as a lead molecule for the development of targeted therapies, particularly in oncology.
In the realm of materials science, the compound's ability to form stable conjugated systems has led to its investigation in the development of flexible electronics. Research published in Nano Letters in 2023 showcased its application in the fabrication of organic semiconductors with improved charge transport properties. The molecule's conjugated backbone and functional groups contribute to the creation of materials with high electrical conductivity and mechanical flexibility, essential for wearable electronics and sensors.
Environmental considerations are also being addressed in the research on [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]-. A 2023 study in Green Chemistry explored the biodegradability of the compound and its potential for sustainable synthesis. The findings indicated that the molecule can be broken down under specific environmental conditions, reducing its ecological impact. This aspect is crucial for its adoption in green chemistry practices and the development of eco-friendly materials.
The multifunctional nature of [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- underscores its significance in both pharmaceutical and materials science. Its ability to interact with biological systems and form advanced materials highlights the importance of interdisciplinary research in unlocking its full potential. As new technologies and methodologies continue to evolve, the applications of this compound are expected to expand, contributing to innovations in healthcare and technology.
Future research on [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- is likely to focus on optimizing its properties for specific applications. This may involve the development of derivative compounds with enhanced activity or the exploration of novel synthetic routes to improve its production efficiency. Additionally, the integration of this compound into nanotechnology platforms could open new avenues for its use in targeted drug delivery and smart materials.
In conclusion, [1,1'-Biphenyl]-4-carbonitrile, 4'-[[(4-methylphenyl)sulfonyl]oxy]- represents a versatile molecule with significant potential across multiple scientific disciplines. Its unique structural features and functional properties make it a valuable candidate for pharmaceutical development and advanced material synthesis. As research in these areas continues to advance, the compound is poised to play a pivotal role in the next generation of innovative solutions in healthcare and technology.
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